Cas no 1334486-77-9 (3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid
• CAS No: 1334486-77-9
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6594382
• PubChem ID: 119030189
• Update Time: 2025-05-21

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid
• 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β,β-dimethyl-
• 3-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-3-methylbutanoic acid
• CS-0273010
• EN300-1881057
• 1334486-77-9
• 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-3-methylbutanoic acid

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(19)16-8-6-7-11(10-16)15(4,5)9-12(17)18/h11H,6-10H2,1-5H3,(H,17,18)
• InChI Key： RYVVZPUDSLWVTE-UHFFFAOYSA-N
• SMILES： C(C1CCCN(C(=O)OC(C)(C)C)C1)(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 401.0±18.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid

Comprehensive Overview of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid (CAS No. 1334486-77-9)

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid (CAS No. 1334486-77-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of a tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, making it a valuable intermediate for peptide coupling and medicinal chemistry applications.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "Boc-protected piperidine derivatives" or "CAS 1334486-77-9 applications" to explore its potential in targeting neurodegenerative diseases or metabolic disorders. Its unique structure, featuring a carboxylic acid moiety, allows for further functionalization, aligning with trends in fragment-based drug design (FBDD) and high-throughput screening (HTS).

The synthesis of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid involves multi-step organic reactions, including Boc protection and alkylation. Its CAS No. 1334486-77-9 serves as a critical identifier in chemical databases like SciFinder and Reaxys, where users often query "synthetic routes for CAS 1334486-77-9" or "Boc-piperidine-3-carboxylic acid derivatives." The compound's purity and stereochemistry are rigorously validated via HPLC, NMR, and mass spectrometry, ensuring reproducibility in preclinical studies.

From an industrial perspective, 1334486-77-9 is gaining traction in contract research organizations (CROs) and custom synthesis services. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry platforms makes it a hotspot for combinatorial libraries. Environmental and regulatory considerations, such as "green chemistry alternatives for Boc deprotection," are also trending topics linked to this compound, reflecting the industry's shift toward sustainable practices.

In conclusion, 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-methylbutanoic acid (CAS No. 1334486-77-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, material science, and bioconjugation, addressing pressing challenges in healthcare and biotechnology. As search queries evolve, this compound remains a focal point for researchers seeking "advanced piperidine building blocks" or "CAS 1334486-77-9 suppliers," underscoring its enduring relevance.